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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992

An In-depth Technical Guide on the Synthesis of Triethylphenylammonium lodide

This guide provides a comprehensive overview of the synthesis of triethylphenylammonium
iodide, a quaternary ammonium salt. The document details the synthetic pathway, a detailed
experimental protocol, and the physicochemical properties of the target compound, tailored for
researchers, scientists, and professionals in drug development.

Introduction

Triethylphenylammonium iodide is a quaternary ammonium compound with the chemical
formula Ci12H20IN. Its structure consists of a positively charged nitrogen atom bonded to three
ethyl groups and one phenyl group, with iodide as the counter-ion. Quaternary ammonium salts
are a class of compounds with diverse applications, including as phase-transfer catalysts,
electrolytes, and biologically active molecules. The synthesis of triethylphenylammonium
iodide is typically achieved through the quaternization of N,N-diethylaniline with ethyl iodide.

Synthetic Pathway

The synthesis of triethylphenylammonium iodide is a straightforward Sn2 reaction involving
the nucleophilic substitution of iodide from ethyl iodide by the tertiary amine, N,N-diethylaniline.
The lone pair of electrons on the nitrogen atom of N,N-diethylaniline attacks the electrophilic
ethyl group of ethyl iodide, leading to the formation of a new carbon-nitrogen bond and the
displacement of the iodide ion. The resulting product is a quaternary ammonium salt.
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Caption: Reaction scheme for the synthesis of triethylphenylammonium iodide.
Experimental Protocol
This protocol is adapted from general procedures for the quaternization of tertiary amines.

Materials:

N,N-Diethylaniline (C1oH1sN)

Ethyl iodide (C2Hsl)

Anhydrous diethyl ether

Acetone

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle or oil bath
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e Bichner funnel and filter flask
e Rotary evaporator
Procedure:

o To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N,N-
diethylaniline (1 equivalent).

o Dissolve the N,N-diethylaniline in a suitable solvent such as acetone.
e Add an excess of ethyl iodide (1.5-2.0 equivalents) to the solution.

e The reaction mixture is stirred at room temperature for 24-48 hours. The progress of the
reaction can be monitored by the formation of a precipitate. Gentle heating may be applied to
increase the reaction rate if necessary.

e Upon completion of the reaction, the precipitate is collected by vacuum filtration using a
Blchner funnel.

e The collected solid is washed with cold anhydrous diethyl ether to remove any unreacted
starting materials and impurities.

e The purified product is dried under vacuum to yield triethylphenylammonium iodide as a
solid.

Data Presentation

The following table summarizes the key quantitative data for the reactants and the product.
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Molecular

Compoun . Melting Boiling Density CAS
Formula Weight ( . .
d Point (°C) Point (°C) (g/mL) Number
g/mol)
N,N-
Diethylanili C1oH1sN 149.23 -38 217 0.938 91-66-7
ne
Ethyl
) CzHsl 155.97 -111 72.4 1.95 75-03-6
lodide
Triethylphe
nylammoni  Ciz2Hz20IN 305.20 127-133 N/A N/A 1010-19-1
um lodide
Characterization

The structure and purity of the synthesized triethylphenylammonium iodide can be
confirmed by various analytical techniques, including:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the presence of the phenyl and ethyl groups and the successful formation of
the quaternary ammonium salt.

« Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic vibrational
frequencies of the functional groups present in the molecule.

o Melting Point Analysis: The melting point of the synthesized compound can be compared to
the literature value to assess its purity.[1]

o Elemental Analysis: Combustion analysis can be performed to determine the elemental
composition (C, H, N, I) of the product and compare it with the calculated values.

Safety Precautions

e N,N-diethylaniline is toxic and should be handled in a well-ventilated fume hood.[2]

o Ethyliodide is a lachrymator and should also be handled with care in a fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, at all times.

» Diethyl ether is highly flammable; ensure there are no ignition sources nearby during its use.
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Caption: Workflow for the synthesis and characterization of triethylphenylammonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Triethylphenylammonium iodide synthesis protocol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b090992?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/752967
https://www.sigmaaldrich.com/US/en/product/aldrich/185868
https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-synthesis-protocol
https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-synthesis-protocol
https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-synthesis-protocol
https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-synthesis-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090992?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

